tert-Butyl 4-isothiocyanatobenzoate

• IUPAC Name: tert-butyl 4-isothiocyanatobenzoate
• InChI: InChI=1S/C12H13NO2S/c1-12(2,3)15-11(14)9-4-6-10(7-5-9)13-8-16/h4-7H,1-3H3
• InChI Key: LXVVKZRNRVNESX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(C=C1)N=C=S
• Molecular Formula: C12H13NO2S
• DSSTOX Substance ID: DTXSID10401529
• Molecular Weight: 235.30 g/mol
• CAS RN: 486415-37-6

Description

Tert-Butyl 4-isothiocyanatobenzoate (TBTB) is a chemical compound that has been studied for its diverse applications in scientific research. It is a derivative of benzoic acid and isothiocyanate, and is used as a reagent in organic synthesis. TBTB has been studied for its potential use in a variety of biochemical and physiological applications, such as protein synthesis, drug delivery, and cell signaling. Additionally, this paper will explore potential future directions for the use of TBTB in scientific research.

Scientific Research Applications

• Chemical Synthesis

  • Summary of the application : “tert-Butyl 4-isothiocyanatobenzoate” is a chemical compound used in the synthesis of other complex molecules.
  • Methods of application : The compound is used as a reagent in chemical reactions. The specific methods of application would depend on the reaction being performed.
  • Results or outcomes : The outcomes of using this compound in chemical synthesis would vary depending on the specific reaction. In general, it can help in the formation of new bonds and the creation of new molecules.

• Optoelectronic Devices

  • Summary of the application : A study has reported the synthesis of silyl-substituted derivatives of 4,4’-bibenzo[c]thiophene, which could be used in emitters, photosensitizers, and semiconductors for organic optoelectronic devices.
  • Methods of application : The study involved the design and synthesis of unsubstituted 4,4’-bibenzo[c]thiophene and its silyl-substituted derivatives with one or two tert-butyldimethylsilyl groups on each thiophene ring.
  • Results or outcomes : The study reported that the fluorescence quantum yields of the synthesized compounds in toluene were 0.41, 0.41, and 0.36, respectively. It was also noted that in the solid state, the compounds showed relatively high fluorescence quantum yields.

Synthesis routes and methods

Procedure details

t-Butyl-4-aminobenzoate 1, (25.0 gm, 129.4 mmol) was taken into CHCl3 (250 ml) and saturated NaHCO3 (100 ml) in ice bath. To the stirred mixture thiophosgene (9.9 ml, 129.4 mmol) was added dropwise, and stirring continued for another 90 min. at room temperature after addition was complete. The organic layer was washed with water, dried over Na2SO4, and further purified by column chromatography to provide 28.3 gm of 4-isothiocyanato-benzoic acid t-butyl ester 2.